Cas no 1404737-93-4 (1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid
• CAS No: 1404737-93-4
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• MDL: MFCD21380493
• CID: 5603388
• PubChem ID: 11448156
• Update Time: 2025-06-15

1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1404737-93-4
• 1-[(prop-2-en-1-yloxy)carbonyl]-octahydro-1H-indole-2-carboxylic acid
• EN300-25528291
• AKOS013604350
• 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid

• MDL： MFCD21380493
• Inchi： 1S/C13H19NO4/c1-2-7-18-13(17)14-10-6-4-3-5-9(10)8-11(14)12(15)16/h2,9-11H,1,3-8H2,(H,15,16)
• InChI Key： BSIXHJQAYDHZLR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C(C(=O)O)CC2CCCCC12)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid

Introduction to 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid (CAS No. 1404737-93-4)

1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid (CAS No. 1404737-93-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid is noteworthy for its combination of a propenyl ester group and an octahydroindole scaffold. The octahydroindole core is a privileged structure found in many bioactive natural products and synthetic compounds, known for its ability to interact with various biological targets. The propenyl ester moiety adds additional functional groups that can be modified to enhance the compound's pharmacological properties.

The synthesis of 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid has been reported in several studies. One common approach involves the reaction of an appropriate indole derivative with a propenyl ester precursor, followed by selective functionalization steps to achieve the desired structure. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of biological activity, 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit inhibitory effects on certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory disorders.

The pharmacokinetic profile of 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid is another important aspect of its evaluation. Early studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. Ongoing research aims to optimize these properties further through structural modifications and formulation strategies.

Clinical trials are a critical step in the development of new drugs, and while 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid is still in the preclinical stage, there is growing interest in advancing it to clinical evaluation. Preclinical studies have provided valuable insights into its safety and efficacy profiles, paving the way for future clinical investigations.

The potential applications of 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid are diverse and promising. Its unique combination of structural features and biological activities makes it a versatile candidate for various therapeutic areas. For example, its kinase inhibitory properties suggest potential applications in oncology, while its anti-inflammatory effects could be beneficial in treating conditions such as arthritis and other inflammatory diseases.

In conclusion, 1-(prop-2-en-1-yloxy)carbonyl-octahydro-1H-indole-2-carboxylic acid (CAS No. 1404737-93-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and promising pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts will continue to explore its full potential and advance our understanding of its role in treating various diseases.